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Compound of Interest

Compound Name: Simvastatin-d6

Cat. No.: B562270 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Simvastatin-d6, a deuterated form of the cholesterol-lowering medication Simvastatin,

requires careful and compliant disposal procedures to mitigate environmental risks and ensure

laboratory safety. This guide provides detailed, step-by-step instructions for the proper handling

and disposal of Simvastatin-d6 in a laboratory setting, adhering to environmental regulations.

Regulatory Overview
Simvastatin-d6 is not classified as a controlled substance by the Drug Enforcement

Administration (DEA). Therefore, the stringent requirements for controlled substance disposal,

such as the use of a reverse distributor or DEA Form 41, are not applicable.

However, the Safety Data Sheet (SDS) for Simvastatin-d6 identifies it as "very toxic to aquatic

life with long lasting effects" and it is classified for transport as "UN3077, Environmentally

hazardous substance, solid, n.o.s." This necessitates adherence to the U.S. Environmental

Protection Agency (EPA) regulations under the Resource Conservation and Recovery Act

(RCRA).

Simvastatin is not listed on the EPA's P or U lists of hazardous wastes. Its classification as a

hazardous waste would therefore depend on whether it exhibits one of the four characteristics

of hazardous waste: ignitability, corrosivity, reactivity, or toxicity. Based on available safety data,

Simvastatin-d6 does not meet the criteria for ignitability, corrosivity, or reactivity.
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The remaining characteristic is toxicity. For a pharmaceutical to be classified as toxic

hazardous waste (D-list), it must fail the Toxicity Characteristic Leaching Procedure (TCLP), a

laboratory test that simulates landfill leaching. While specific TCLP results for Simvastatin are

not readily available, its known aquatic toxicity warrants a conservative approach to its

disposal. It is best practice to manage Simvastatin-d6 as a hazardous waste unless a formal

hazardous waste determination has been conducted and documented.

Step-by-Step Disposal Protocol
This protocol provides a clear workflow for the proper disposal of Simvastatin-d6 in a

laboratory environment.

Personal Protective Equipment (PPE): Before handling Simvastatin-d6, consult the Safety

Data Sheet (SDS) for specific PPE requirements. At a minimum, this should include:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

Segregation:

Do NOT dispose of Simvastatin-d6 down the drain or in the regular trash.

Segregate waste Simvastatin-d6 from non-hazardous waste.

Collect all materials contaminated with Simvastatin-d6, including empty vials,

contaminated PPE, and spill cleanup materials, in a designated, leak-proof hazardous

waste container.

Waste Container Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste."

The label must also include:

The name of the waste: "Simvastatin-d6"
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The hazards associated with the waste (e.g., "Toxic," "Environmentally Hazardous")

The date on which the first item of waste was placed in the container (accumulation

start date).

Storage:

Store the hazardous waste container in a designated satellite accumulation area or a

central accumulation area that is secure and under the control of the laboratory personnel.

Ensure the container is kept closed at all times except when adding waste.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste contractor.

Do not attempt to treat or dispose of the waste on your own. Professional disposal

ensures the waste is rendered non-retrievable and is managed in an environmentally

sound manner, typically through incineration at a permitted facility.

Quantitative Data Summary
Parameter Value Regulation/Source

UN Number 3077 Department of Transportation

Proper Shipping Name

Environmentally hazardous

substance, solid, n.o.s.

(Simvastatin-d6)

Department of Transportation

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects
Safety Data Sheet

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Simvastatin-d6.
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Simvastatin-d6 Disposal Workflow

Start: Simvastatin-d6 Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is it acceptable to dispose of in drain or regular trash?

NO. It is toxic to aquatic life.

No

Step 2: Segregate as Hazardous Waste

Step 3: Label Hazardous Waste Container
- 'Hazardous Waste'

- 'Simvastatin-d6'
- 'Toxic, Environmentally Hazardous'

- Accumulation Start Date

Step 4: Store in Designated Accumulation Area

Step 5: Contact EHS for Disposal

End: Compliant Disposal
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To cite this document: BenchChem. [Proper Disposal of Simvastatin-d6: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562270#simvastatin-d6-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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